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Compound of Interest

Compound Name: 2-Nitrophenoxyacetyl Chloride

Cat. No.: B1280399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide addresses the hazards and safety precautions for handling 2-
Nitrophenoxyacetyl Chloride (CAS No. 20142-87-4). Due to the limited availability of a

comprehensive Safety Data Sheet (SDS) for this specific compound, this guide synthesizes

information from the SDSs of structurally similar acyl chlorides, including phenoxyacetyl

chloride, chloroacetyl chloride, and 3-ethoxy-acryloyl chloride. The provided data and

recommendations should be regarded as a precautionary framework to ensure the highest

safety standards in the laboratory.

Physicochemical and Hazard Profile
2-Nitrophenoxyacetyl Chloride is a reactive acyl chloride. While specific quantitative data for

this compound is scarce, the properties of analogous compounds provide critical insight into its

hazard profile. The presence of the nitro group and the acyl chloride moiety suggests

significant reactivity and potential for hazardous reactions.

Table 1: Physicochemical and Toxicological Data of 2-Nitrophenoxyacetyl Chloride and

Analogous Compounds
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Property
2-
Nitrophenoxya
cetyl Chloride

Phenoxyacetyl
Chloride

Chloroacetyl
Chloride

3-Ethoxy-
acryloyl
chloride

CAS Number 20142-87-4 701-99-5 79-04-9 6191-99-7

Molecular

Formula
C₈H₆ClNO₄ C₈H₇ClO₂ C₂H₂Cl₂O C₅H₇ClO₂

Molecular Weight 215.59 g/mol 170.59 g/mol 112.94 g/mol 134.56 g/mol

Appearance
Data not

available

Clear, colorless

to pale yellow

liquid

Colorless to light

yellow liquid

Flammable liquid

and vapor

Melting Point 43 °C
Data not

available
-22 °C

Data not

available

Boiling Point
Data not

available
226 °C[1] 105 - 107 °C

Data not

available

Flash Point
Data not

available
108 °C[1] 65 °C

Data not

available

GHS Hazard

Statements

Corrosive

(GHS05)[2]

Causes severe

skin burns and

eye damage.[1]

Toxic if

swallowed, in

contact with skin

or if inhaled.

Causes severe

skin burns and

eye damage.

Flammable liquid

and vapor.

Harmful if

swallowed.

Causes severe

skin burns and

eye damage.

May cause an

allergic skin

reaction. May

cause allergy or

asthma

symptoms or

breathing

difficulties if

inhaled.
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Risk Codes
R34: Causes

burns[2]

Safety Codes
S26,

S36/37/39[2]

Disclaimer: The data for analogous compounds is provided for guidance and may not be fully

representative of 2-Nitrophenoxyacetyl Chloride. All handling procedures should be

conducted with the utmost caution.

Hazard Identification and Signaling Pathway
The primary hazards associated with 2-Nitrophenoxyacetyl Chloride stem from its high

reactivity, particularly with nucleophiles like water, and its corrosive nature. The following

diagram illustrates the logical progression from the chemical's intrinsic properties to the

necessary safety precautions.

Hazard Signaling Pathway for 2-Nitrophenoxyacetyl Chloride.

Experimental Protocols: Safe Handling Workflow
Adherence to a strict experimental workflow is paramount when handling 2-
Nitrophenoxyacetyl Chloride. The following protocol outlines the key steps for its safe use in

a laboratory setting.

3.1. Preparation and Personal Protective Equipment (PPE)

Engineering Controls: All manipulations must be performed in a certified chemical fume hood

with a tested face velocity.[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[4]

Hand Protection: Wear chemically resistant gloves, such as butyl rubber or Viton. A double

layer of nitrile gloves may be used for short-term handling but should be changed

immediately upon contamination.[4]
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Body Protection: A flame-resistant lab coat and closed-toe shoes are required. For larger

quantities or in case of a spill, a chemical-resistant apron or suit should be worn.[3]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an

acid gas cartridge is necessary.[3]

3.2. Handling and Storage

Inert Atmosphere: Handle and store the compound under an inert atmosphere, such as

nitrogen or argon, to prevent degradation from moisture.

Moisture Prevention: Use oven-dried glassware and anhydrous solvents. Never add water

directly to the compound.[5]

Temperature: Store in a cool, dry, and well-ventilated area, away from heat and sources of

ignition. Recommended storage is often refrigerated.

Incompatible Materials: Avoid contact with water, alcohols, amines, bases, and metals.[6]

3.3. Spill and Waste Disposal

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing full PPE, contain the spill using an inert absorbent material like vermiculite or

sand. Do not use combustible materials.

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.[3]

Decontaminate the spill area with a suitable solvent (e.g., isopropanol) followed by soap

and water, if appropriate for the surface.

Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

The compound should be treated as corrosive and reactive hazardous waste.
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The following diagram illustrates a logical workflow for the safe handling of 2-
Nitrophenoxyacetyl Chloride.

Preparation Phase

Handling Phase

Cleanup & Storage Phase

Review SDS & SOP

Don Full PPE Understand all hazards

Verify Fume Hood Operation Goggles, face shield, gloves, lab coat

Work Under Inert Atmosphere Ensure proper ventilation

Carefully Dispense Reagent Prevent moisture contact

Perform Reaction

Quench Reaction & Glassware Monitor for exotherms

Dispose of Hazardous Waste

Store Under Inert Atmosphere Follow institutional guidelines

Decontaminate Work Area Cool, dry, and sealed
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Click to download full resolution via product page

Safe Handling Workflow for 2-Nitrophenoxyacetyl Chloride.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[3]

This guide provides a framework for the safe handling of 2-Nitrophenoxyacetyl Chloride
based on the best available information for analogous compounds. It is imperative that all users

consult with their institution's safety office and adhere to all established protocols and

regulations. A thorough risk assessment should be conducted before any new procedure

involving this compound is undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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